Cas no 2194644-00-1 (3-(5-chloropyrimidin-2-yl)amino-2-(oxan-4-yl)propanoic acid)

• Product Name: 3-(5-chloropyrimidin-2-yl)amino-2-(oxan-4-yl)propanoic acid
• CAS No: 2194644-00-1
• MF: C₁₂H₁₆ClN₃O₃
• MW: 285.726741790771
• CID: 5413997
• PubChem ID: 132318920
• Update Time: 2025-05-19

3-(5-chloropyrimidin-2-yl)amino-2-(oxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2194644-00-1
• Z2723098367
• 3-[(5-chloropyrimidin-2-yl)amino]-2-(oxan-4-yl)propanoic acid
• EN300-1189099
• α-[[(5-Chloro-2-pyrimidinyl)amino]methyl]tetrahydro-2H-pyran-4-acetic acid
• 3-(5-chloropyrimidin-2-yl)amino-2-(oxan-4-yl)propanoic acid

• Inchi： 1S/C12H16ClN3O3/c13-9-5-14-12(15-6-9)16-7-10(11(17)18)8-1-3-19-4-2-8/h5-6,8,10H,1-4,7H2,(H,17,18)(H,14,15,16)
• InChI Key： WHZSEZRVMFUJLO-UHFFFAOYSA-N
• SMILES： C1OCCC(C(CNC2=NC=C(Cl)C=N2)C(O)=O)C1

Computed Properties

• Exact Mass: 285.0880191g/mol
• Monoisotopic Mass: 285.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.383±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.9±53.0 °C(Predicted)
• pka: 4.19±0.10(Predicted)

Additional information on 3-(5-chloropyrimidin-2-yl)amino-2-(oxan-4-yl)propanoic acid

3-(5-Chloropyrimidin-2-yl)amino-2-(oxan-4-yl)propanoic Acid: A Comprehensive Overview

3-(5-Chloropyrimidin-2-yl)amino-2-(oxan-4-yl)propanoic acid, identified by the CAS registry number 2194644-00-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule comprises a pyrimidine ring substituted with a chlorine atom at position 5, an amino group attached to a propanoic acid backbone, and an oxane (tetrahydropyran) ring at position 4. These structural features contribute to its diverse chemical properties and reactivity.

The synthesis of 3-(5-chloropyrimidin-2-yl)amino-2-(oxan-4-yl)propanoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as Suzuki coupling, Stille coupling, and other cross-coupling reactions. The incorporation of the oxane ring, for instance, is typically achieved through ring-closing reactions or by using pre-synthesized tetrahydropyran derivatives as building blocks. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for both academic research and industrial applications.

In terms of pharmacological activity, 3-(5-chloropyrimidin-2-yl)amino-2-(oxan-4-yl)propanoic acid has shown promising results in recent studies. Researchers have explored its potential as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of protein kinase A (PKA), a key player in various physiological processes. This finding underscores its potential utility in treating conditions such as cancer, where dysregulated kinase activity is a hallmark.

Beyond pharmacology, this compound has also found applications in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs), which are highly sought after in nanotechnology and surface engineering. Recent research has demonstrated that SAMs formed by 3-(5-chloropyrimidin-2-yl)amino-2-(oxan-4-yl)propanoic acid exhibit excellent stability and biocompatibility, making them ideal for use in biosensors and drug delivery systems.

The environmental impact and toxicity profile of 3-(5-chloropyrimidin-2-yl)amino-2-(oxan-4-y)propanoic acid have also been subjects of recent investigation. Studies conducted under the auspices of regulatory agencies such as the EPA have revealed that the compound exhibits low acute toxicity when administered at therapeutic doses. However, long-term exposure studies are still underway to fully assess its safety profile.

In conclusion, 3-(5-chloropyrimidin